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Compound of Interest

Compound Name: Borussertib

Cat. No.: B606317

Borussertib Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of
Borussertib.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for Borussertib powder?

Borussertib as a solid powder should be stored at -20°C.[1][2] Under these conditions, it is
stable for at least three to four years.[1][2][3]

Q2: How should | store Borussertib once it is dissolved in a solvent?

Stock solutions of Borussertib should be aliquoted to avoid repeated freeze-thaw cycles and
stored at -80°C or -20°C.[3][4][5] The stability of the solution depends on the storage
temperature.

Q3: What is the shelf-life of Borussertib stock solutions?

The shelf-life of Borussertib in solvent is dependent on the storage temperature. When stored
at -80°C, the solution is stable for up to 2 years.[3][4] If stored at -20°C, the stability is reduced
to 1 year, and some sources recommend a shorter period of 1 to 6 months.[3][4][5]
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Q4: In which solvent should | dissolve Borussertib?

Borussertib is soluble in DMSO.[2][5][6] It is recommended to use fresh, moisture-free DMSO
for the best solubility.[3]

Q5: What should I do if | observe precipitation when preparing a stock solution?

If precipitation occurs during the preparation of a stock solution, gentle heating at 37°C and/or
sonication can be used to aid dissolution.[4][5]

Troubleshooting Guide

Issue Possible Cause Recommended Solution

) - Use fresh, anhydrous DMSO.
- Use of aged or moisture-

Difficulty Dissolving o [3]- Gently warm the solution to
_ absorbed DMSO.- Insufficient _
Borussertib o 37°C and/or use an ultrasonic
mixing. o _
bath to aid dissolution.[5]

- Aliquot stock solutions into

single-use volumes to avoid

- Improper storage of stock ) )

) repeated freezing and thawing.
o solutions (e.g., repeated
Reduced Compound Activity [3][5]- Always use stock
freeze-thaw cycles).- Use of ] o
] i solutions within the

expired stock solution. )

recommended shelf-life (see

stability table below).

- Prepare fresh working

) ) solutions for each experiment
- Inconsistent concentration of
. . _ _ from a properly stored stock
Inconsistent Experimental working solutions.- )
) solution.[4]- Ensure complete
Results Degradation of the compound ) )
. _ _ dissolution of the stock
in the working solution. ) )
solution before preparing

working solutions.

Storage and Stability Data
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Form Storage Stability Source
Temperature

Powder -20°C 3years [11[3]
Powder -20°C = 4 years [2]

In DMSO -80°C 2 years [4]

In DMSO -80°C 1 year [3]

In DMSO -80°C 6 months [5]

In DMSO -20°C 1 year [4]

In DMSO -20°C 1 month [31[5]

Experimental Protocols

Preparation of Borussertib Stock Solution (10 mM in DMSO)
o Equilibrate the vial of Borussertib powder to room temperature before opening.

e Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve a final
concentration of 10 mM. For example, to a 1 mg vial of Borussertib (M.Wt: 596.68 g/mol ),
add 167.6 pL of DMSO.

e \ortex the solution to mix.

« If precipitation is observed, gently warm the vial to 37°C or place it in an ultrasonic bath until
the solid is completely dissolved.[5]

 Aliquot the stock solution into single-use vials and store at -80°C or -20°C.

Visualizations

Borussertib's Mechanism of Action: Covalent-Allosteric Inhibition of Akt

Borussertib is a first-in-class covalent-allosteric inhibitor of the protein kinase Akt.[1][7] It
specifically binds to cysteine residues Cys296 and Cys310 in the non-catalytic domain of Akt,
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which stabilizes an inactive conformation of the kinase.[8] This prevents the downstream

signaling that promotes cell proliferation and survival.

Upstream Signaling Akt Regulation

Activates 3 Phosphorylation _

Downstream Effects

PI3K ‘_l Inactive Akt

Active Akt

“|  (Phosphorylated)

Promotes Cell Proliferation
& Survival

Covalently binds &

) stabilizes inactive state
Borussertib

Click to download full resolution via product page

Caption: Borussertib inhibits the PI3K/Akt signaling pathway.

Recommended Workflow for Handling Borussertib

The following workflow ensures the integrity and optimal performance of Borussertib in

experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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recommendations]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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